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Technical Support Center: Controlling Quicklime-
Water Reactions
Welcome to the Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals who utilize the slaking of quicklime (Calcium

Oxide, CaO) and require precise control over its highly exothermic reaction with water. Below

you will find troubleshooting guides and frequently asked questions to ensure safe and effective

experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental reaction occurring when quicklime is mixed with water?

A1: The reaction, known as slaking or hydration, involves calcium oxide reacting with water to

form calcium hydroxide (Ca(OH)₂). This is a highly exothermic process, releasing a significant

amount of heat.[1][2][3] The chemical equation is:

CaO + H₂O → Ca(OH)₂ + Heat

The reaction releases approximately 63.7 kJ/mole or 490 BTU per pound of high-reactive

quicklime.[1][4] This heat can be substantial enough to boil the water and, in uncontrolled

conditions, cause violent spattering or ignite nearby combustible materials.[5][6]

Q2: What primary factors influence the reactivity and heat generation of the slaking process?
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A2: The reactivity is primarily governed by the properties of the quicklime and the conditions of

the slaking process. Key factors include:

Quicklime Quality: The manufacturing process of quicklime, specifically the calcination

temperature and duration, significantly affects its reactivity. Over-burning or the presence of

impurities can dramatically decrease reactivity.[7][8] Soft-burned, high-purity quicklime is

generally more reactive.[1]

Particle Size: Smaller quicklime particles have a larger surface area, leading to a faster

reaction rate and a more rapid increase in temperature.[9][10][11]

Water-to-Lime Ratio: This is a critical control parameter. Insufficient water can lead to

temperature spikes and incomplete hydration, while excessive water can "drown" the

reaction, resulting in coarse, less reactive hydrate particles.[1][12]

Temperature: The slaking temperature itself is crucial. Higher temperatures, ideally close to

the boiling point of water (without boiling over), produce finer hydrate particles with a greater

surface area, enhancing the quality of the final product.[1][13]

Mixing/Agitation: Proper agitation ensures uniform distribution of water and prevents

localized overheating and agglomeration of particles.[9][14]

Q3: Can the chemical composition of the water affect the reaction?

A3: Yes, the chemistry of the slaking water can influence the hydration rate. The presence of

chlorides in the water can increase the rate of hydration. Conversely, sulfates and magnesium

ions can slow down the reaction and delay the slaking process.[7][8]
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Issue / Observation Potential Cause(s)
Recommended Actions &

Solutions

Runaway Reaction:

Temperature spikes

uncontrollably, violent boiling

and splattering occurs.

1. Too Rapid Water Addition:

Water was added too quickly

for the volume of quicklime. 2.

Inadequate Heat Dissipation:

The reaction vessel cannot

dissipate the generated heat

effectively. 3. Highly Reactive

Lime: Using a very fine, soft-

burned quicklime without

adjusting other parameters.

1. Control Water Addition: Add

water slowly and incrementally,

monitoring the temperature

continuously. For larger scales,

use a controlled drip or spray

system. 2. Improve Heat

Sinking: Use a larger water-to-

lime ratio (e.g., 4:1) to act as a

heat sink.[13] Conduct the

reaction in a vessel with a high

surface area or use a cooling

bath (e.g., ice-water bath)

around the reactor. 3.

Characterize Lime: Perform a

small-scale reactivity test on

any new batch of quicklime to

understand its characteristics

before scaling up.

Incomplete Reaction or

"Drowning": The reaction starts

but then stops, leaving

unreacted quicklime and

producing coarse particles.

1. Excessive Water: Too much

water was added at the

beginning, especially cold

water, which absorbs heat too

quickly.[15] 2. Poor Mixing:

Water is not reaching all the

quicklime particles, leading to

localized "drowning" while

other parts remain unreacted.

[9]

1. Optimize Water Ratio: Start

with a lower water-to-lime ratio

to initiate the reaction and

allow the temperature to rise.

Add more water gradually

once the reaction is

proceeding steadily. Practical

slaking temperatures are often

maintained between 170°F

and 185°F (77°C and 85°C).[1]

2. Ensure Agitation: Use

continuous, vigorous stirring to

ensure all particles are wetted

uniformly.

Low Reactivity / Slow Slaking:

The reaction is sluggish and

1. Poor Quality Lime: The

quicklime may be "hard-

1. Source High-Quality Lime:

Use quicklime with a high
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does not generate the

expected temperature rise.

burned," "over-burned," or

contain significant impurities.

[7][8] 2. Air Slaking: The

quicklime has been exposed to

atmospheric moisture and CO₂

over time, converting it to less

reactive Ca(OH)₂ and CaCO₃.

[1] 3. Low Water Temperature:

Starting with very cold water

can delay the onset of the

reaction.[13]

purity and specified reactivity.

Check the manufacturing date

and storage conditions. 2.

Proper Storage: Store

quicklime in airtight, moisture-

proof containers to prevent air

slaking. 3. Use Tempered

Water: Starting with warm

water can help initiate the

reaction more quickly, reducing

the total slaking time.[13]

Quantitative Data Summary
The following table summarizes key quantitative parameters associated with the quicklime
slaking reaction.
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Parameter Value / Range Significance Source(s)

Heat of Reaction
~490 BTU/lb (for high-

reactive CaO)

Represents the total

energy that must be

managed.

[1]

Stoichiometric Water
0.32 lbs water per 1.0

lb CaO

The minimum amount

of water for the

chemical reaction.

Practical applications

use much more.

[1][12]

Practical Water Ratio

2.5:1 to 6:1

(Water:Lime by

weight)

Excess water acts as

a heat sink and

determines the final

slurry consistency. A

common target is 4:1.

[1][13]

Optimal Slaking Temp.
170°F - 195°F (77°C -

91°C)

Balances reaction

speed and safety,

while producing high-

quality, fine-particle

hydrated lime.

[1][13]

Effect of Impurities Sulfates, Magnesium

Decrease hydration

rate and delay the

slaking process.

[7][8]

Effect of Additives Chlorides
Increase the rate of

hydration.
[7][8]

Experimental Protocols & Visualizations
Protocol 1: Controlled Slaking for Slurry Production
This protocol details a lab-scale procedure for producing a controlled, reactive calcium

hydroxide slurry.

Methodology:
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Preparation: Place a known quantity of quicklime (e.g., 50g, particle size < 100 µm) into a

jacketed glass reactor equipped with a mechanical stirrer and a temperature probe.

Setup: Begin circulation of a coolant (e.g., water at 20°C) through the reactor jacket. Set the

stirrer to a moderate speed (e.g., 250 RPM) to create a vortex.

Water Addition: Slowly add a 4:1 ratio of deionized water (200 mL) to the quicklime using a

dropping funnel or peristaltic pump over a period of 15-20 minutes.

Temperature Monitoring: Continuously monitor the slurry temperature. Adjust the water

addition rate or coolant flow to maintain the temperature below 85°C.

Digestion: After all water has been added, allow the mixture to stir for an additional 30

minutes to ensure the reaction goes to completion. This is the "digestion" phase.

Completion: The reaction is considered complete when the temperature of the slurry begins

to steadily decrease towards the jacket temperature.

Preparation Reaction Control Completion

1. Add Quicklime (CaO)
to Jacketed Reactor

2. Start Coolant Flow
& Mechanical Stirring

3. Add Water Slowly
(Target 4:1 Ratio)

4. Monitor Temperature
(Maintain < 85°C)

Adjust Water Rate 5. Stir for 30 min
(Digestion Phase)

6. Reaction Complete
(Temp Drops)

Click to download full resolution via product page

Caption: Workflow for a controlled laboratory-scale lime slaking experiment.

Troubleshooting Logic Diagram
This diagram provides a logical path to diagnose and correct an uncontrolled exothermic

reaction.
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Problem:
Temperature Rising Rapidly

(>95°C)

Is water addition ongoing?

Action:
Immediately Stop

Water Addition

Yes

Is external cooling active
and sufficient?

No

Action:
Increase Coolant Flow
or Lower Bath Temp

No

Is agitation vigorous
and uniform?

Yes

Outcome:
Reaction Uncontrolled.

Abort Experiment Safely.

If Temp Still Rises

Action:
Increase Stirrer RPM

No

Outcome:
Temperature Stabilized

and Controlled

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting a runaway slaking reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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